N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-nitrobenzamide

• IUPAC Name: N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C17H13N3O3S/c1-11-18-15(10-24-11)12-6-8-13(9-7-12)19-17(21)14-4-2-3-5-16(14)20(22)23/h2-10H,1H3,(H,19,21)
• InChI Key: WTVZSOUJQQFGIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H13N3O3S
• Molecular Weight: 339.4 g/mol

Description

N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-nitrobenzamide, commonly referred to as MNTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. MNTB is a nitrobenzamide derivative that has been found to exhibit unique biochemical and physiological effects, making it an attractive compound for various research purposes.

Mechanism of Action

The mechanism of action of MNTB is not fully understood, but it is believed to involve the inhibition of tubulin polymerization. Tubulin is a protein that is essential for cell division, and the inhibition of its polymerization can lead to cell cycle arrest and cell death. MNTB has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
MNTB has been found to exhibit a range of biochemical and physiological effects. In addition to its anticancer activity, MNTB has been found to exhibit anti-inflammatory activity, making it a potential treatment for inflammatory diseases. MNTB has also been found to inhibit the growth of certain bacteria and fungi, making it a potential antibiotic and antifungal agent.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MNTB in lab experiments is its potent anticancer activity. MNTB has been found to exhibit activity against a wide range of cancer cell lines, making it a promising compound for the development of new cancer therapies. However, one limitation of using MNTB in lab experiments is its potential toxicity. MNTB has been found to exhibit cytotoxicity in certain cell lines, and further studies are needed to determine its safety and efficacy in vivo.

Future Directions

There are several potential future directions for research on MNTB. One area of research could focus on the development of new cancer therapies based on MNTB. Another area of research could focus on the development of new anti-inflammatory agents based on MNTB. Additionally, further studies are needed to determine the safety and efficacy of MNTB in vivo, as well as its potential applications in the treatment of bacterial and fungal infections.

Synthesis Methods

The synthesis of MNTB involves the reaction of 2-nitrobenzoyl chloride with 4-(2-methyl-1,3-thiazol-4-yl)aniline in the presence of a base. The resulting product is then purified through recrystallization to obtain pure MNTB. This synthesis method has been optimized to yield high purity and high yield of MNTB.

Scientific Research Applications

MNTB has been used extensively in scientific research due to its potential applications in various fields. One of the primary areas of research that MNTB has been used in is cancer research. MNTB has been found to exhibit potent anticancer activity, making it a promising compound for the development of new cancer therapies.